4-(aminomethyl)-1-methyl-1H-pyrazol-3-amine

• IUPAC Name: 4-(aminomethyl)-1-methylpyrazol-3-amine
• InChI: InChI=1S/C5H10N4/c1-9-3-4(2-6)5(7)8-9/h3H,2,6H2,1H3,(H2,7,8)
• InChI Key: KJPISRZKUHMHMC-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)N)CN
• Molecular Formula: C5H10N4
• Molecular Weight: 126.16 g/mol
• CAS RN: 1461705-65-6

Description

4-(Aminomethyl)-1-methyl-1H-pyrazol-3-amine (AMMP) is an organic compound that has been used in a variety of scientific and medical research applications. It is a white, crystalline solid with a molecular weight of 139.15 g/mol. AMMP is an important building block for many organic molecules, and has been used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and dyes.

Scientific Research Applications

Synthesis and Biological Activity

• Antitumor, Antifungal, and Antibacterial Pharmacophore Sites : Research has demonstrated the synthesis of pyrazole derivatives from hydroxymethyl pyrazole derivatives, leading to compounds with confirmed biological activity against breast cancer and microbial infections. These compounds have been characterized using several spectroscopic methods, and their geometric parameters have been optimized for enhanced biological activity (Titi et al., 2020).

Chemical Synthesis and Characterization

• Enamines from Pyrazolinones : Enamines were synthesized through the acylation of 1-(n-Hexyl)-3-methyl-2-pyrazolin-5-one with acid chlorides, showing the versatility of pyrazole derivatives in chemical synthesis (Belmar et al., 2005).
• Diazo Dyes from Pyrazolo[1,5-a]pyrimidine : A novel approach to synthesizing diazo dyes from 5-Amino-3-methyl-4-phenylazo-1H-pyrazole showcased the application of pyrazole derivatives in developing compounds with significant antimicrobial and antioxidant potentials (Şener et al., 2017).

Advanced Material Science

• Crystallography and Hydrogen Bonding : Studies on methyl 4-(5-amino-3-phenyl-1H-pyrazol-1-yl)-3-nitrobenzoate and its isomers highlighted the importance of pyrazole derivatives in understanding hydrogen bonding and molecular electronic structures, which is crucial for designing advanced materials (Portilla et al., 2007).

Medicinal Chemistry

• Cytotoxic Activity against Tumor Cell Lines : The cytotoxic properties of new tripodal compounds derived from pyrazole were evaluated, showing promising results against tumor cell lines and indicating potential applications in cancer therapy (Kodadi et al., 2007).